Cas no 1428577-87-0 (5-Chloro-1-(methyl-D3)-4-nitro-1H-pyrazole)

• Product Name: 5-Chloro-1-(methyl-D3)-4-nitro-1H-pyrazole
• CAS No: 1428577-87-0
• MF: C₄H₄ClN₃O₂
• MW: 164.564944267273
• MDL: MFCD25542411
• CID: 2775388
• PubChem ID: 71743616
• Update Time: 2025-09-19

5-Chloro-1-(methyl-D3)-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-1-(METHYL-D3)-4-NITRO-1H-PYRAZOLE
• 1H-Pyrazole, 5-chloro-1-(methyl-d3)-4-nitro-
• 5-chloro-4-nitro-1-(trideuteriomethyl)pyrazole
• 5-Chloro-1-(~2~H_3_)methyl-4-nitro-1H-pyrazole
• SCHEMBL14800520
• 1428577-87-0
• 5-chloro-1-(?H?)methyl-4-nitro-1H-pyrazole
• DTXSID40857353
• 5-Chloro-1-(methyl-D3)-4-nitro-1H-pyrazole

• MDL： MFCD25542411
• Inchi： 1S/C4H4ClN3O2/c1-7-4(5)3(2-6-7)8(9)10/h2H,1H3/i1D3
• InChI Key： POXLZEWCWNUVDW-FIBGUPNXSA-N
• SMILES： ClC1=C(C=NN1C([2H])([2H])[2H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 164.0180343 g/mol
• Monoisotopic Mass: 164.0180343 g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.6
• Molecular Weight: 164.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds